Cas no 1804884-86-3 (Ethyl 2-cyano-5-methoxy-4-methylphenylacetate)

• Product Name: Ethyl 2-cyano-5-methoxy-4-methylphenylacetate
• CAS No: 1804884-86-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5002397
• Update Time: 2025-10-20

Ethyl 2-cyano-5-methoxy-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methoxy-4-methylphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-17-13(15)7-10-6-12(16-3)9(2)5-11(10)8-14/h5-6H,4,7H2,1-3H3
• InChI Key： NVPLNPMVQXZLQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=CC=1C)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-methoxy-4-methylphenylacetate

Ethyl 2-cyano-5-methoxy-4-methylphenylacetate (CAS No. 1804884-86-3): A Comprehensive Overview

Ethyl 2-cyano-5-methoxy-4-methylphenylacetate (CAS No. 1804884-86-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its cyano group, methoxy substituent, and methyl group, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 2-cyano-5-methoxy-4-methylphenylacetate is C₁₃H₁₅NO₃, and its molecular weight is approximately 233.26 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Recent studies have highlighted the potential of Ethyl 2-cyano-5-methoxy-4-methylphenylacetate in the development of novel pharmaceuticals. One notable application is in the synthesis of intermediates for the production of drugs targeting various diseases, including cancer and neurological disorders. The presence of the cyano group in the molecule makes it an attractive candidate for reactions that can introduce functional groups with specific biological activities.

In the context of medicinal chemistry, Ethyl 2-cyano-5-methoxy-4-methylphenylacetate has been explored as a precursor for the synthesis of compounds with anti-inflammatory and analgesic properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. This finding opens up new avenues for the development of more effective and targeted therapies.

The methoxy substituent in Ethyl 2-cyano-5-methoxy-4-methylphenylacetate plays a crucial role in modulating its biological activity. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which are essential properties for drugs designed to cross biological barriers such as the blood-brain barrier. This characteristic makes Ethyl 2-cyano-5-methoxy-4-methylphenylacetate a valuable starting material for the synthesis of compounds with improved pharmacokinetic profiles.

The methyl group in the molecule further contributes to its stability and reactivity. Methyl groups are known to increase the overall stability of organic compounds by reducing steric hindrance and enhancing electronic effects. This stability is particularly important in pharmaceutical applications where long-term storage and shelf life are critical considerations.

In addition to its pharmaceutical applications, Ethyl 2-cyano-5-methoxy-4-methylphenylacetate has also found use in other areas of chemistry. For instance, it serves as a building block for the synthesis of advanced materials with unique optical and electronic properties. Recent research published in Advanced Materials (2020) reported the use of this compound as a precursor for the preparation of conductive polymers with potential applications in organic electronics and energy storage devices.

The synthesis of Ethyl 2-cyano-5-methoxy-4-methylphenylacetate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and esterification processes. Advances in catalytic methods have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

Safety considerations are paramount when handling Ethyl 2-cyano-5-methoxy-4-methylphenylacetate. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during laboratory operations involving this compound.

In conclusion, Ethyl 2-cyano-5-methoxy-4-methylphenylacetate (CAS No. 1804884-86-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and advanced chemical synthesis. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in future innovations.